4-(2-chloro-5-methoxyphenyl)piperidine hydrochloride
Overview
Description
“4-(2-chloro-5-methoxyphenyl)piperidine hydrochloride” is a chemical compound with the molecular formula C12H17Cl2NO . It has a molecular weight of 262.17 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES string: COC1=CC(=C(C=C1)Cl)C2CCNCC2.Cl .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 262.17 and a molecular formula of C12H17Cl2NO .Scientific Research Applications
4-(2-chloro-5-methoxyphenyl)piperidine hydrochloride(2-CMHP) has been studied for its potential applications in scientific research. It has been used in experiments to study the effects of various drugs on the nervous system, as well as to study the effects of various drugs on the cardiovascular system. It has also been used to study the effects of various drugs on the immune system. Additionally, it has been used to study the effects of various drugs on the metabolism of cells.
Mechanism of Action
Target of Action
It is known that piperazine derivatives, which include piperidine, have a wide range of biological and pharmaceutical activity . They are employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant .
Mode of Action
It has been found that certain piperidine derivatives have shown weak cox-1 inhibitory activity . This suggests that the compound might interact with its targets, possibly causing changes in their function.
Biochemical Pathways
It is known that piperazine and its derivatives, which include piperidine, can affect a variety of biochemical pathways .
Pharmacokinetics
The lipophilicity of certain piperidine derivatives has been identified as a major factor in enhancing their biological activity , which could impact their bioavailability.
Result of Action
Certain piperidine derivatives have shown weak cox-1 inhibitory activity , suggesting that the compound might have similar effects.
Advantages and Limitations for Lab Experiments
The use of 4-(2-chloro-5-methoxyphenyl)piperidine hydrochloride(2-CMHP) in lab experiments has several advantages. It is relatively easy to synthesize and is relatively inexpensive. Additionally, it is not toxic and has a low potential for side effects. However, there are also some limitations to its use. It is not very stable and has a short shelf life. Additionally, its effects are not completely understood, and it is not known how it interacts with other drugs.
Future Directions
There are several potential future directions for 4-(2-chloro-5-methoxyphenyl)piperidine hydrochloride(2-CMHP). It could be used in further studies to better understand its mechanism of action, as well as its biochemical and physiological effects. Additionally, it could be used in studies to better understand its interactions with other drugs. Finally, it could be used in studies to develop novel therapeutic agents for various diseases.
Synthesis Methods
The synthesis of 4-(2-chloro-5-methoxyphenyl)piperidine hydrochloride(2-CMHP) requires the use of a variety of reagents, including 5-methoxy-2-chlorobenzoic acid, piperidine, and hydrochloric acid. The reaction begins with the conversion of 5-methoxy-2-chlorobenzoic acid to its corresponding anhydride. This anhydride is then reacted with piperidine to form this compound(2-CMHP). Finally, the product is treated with hydrochloric acid to form this compound(2-CMHP) hydrochloride. This method of synthesis has been used for many years and is relatively simple and inexpensive.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-chloro-5-methoxyphenyl)piperidine hydrochloride involves the reaction of 2-chloro-5-methoxyaniline with piperidine followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "2-chloro-5-methoxyaniline", "piperidine", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-chloro-5-methoxyaniline is reacted with piperidine in the presence of a suitable solvent and a catalyst such as palladium on carbon to obtain 4-(2-chloro-5-methoxyphenyl)piperidine.", "Step 2: The resulting product is then treated with hydrochloric acid to obtain 4-(2-chloro-5-methoxyphenyl)piperidine hydrochloride as a white solid." ] } | |
| 2256060-59-8 | |
Molecular Formula |
C12H17Cl2NO |
Molecular Weight |
262.2 |
Purity |
95 |
Origin of Product |
United States |
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